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Abstract

Avibactam, a pioneering non-f-lactam [3-lactamase inhibitor, represents a significant
advancement in combating antibiotic resistance in Gram-negative bacteria. Its unique
diazabicyclooctane (DBO) core structure, while highly effective, necessitates a robust and
multi-faceted analytical approach for unambiguous structural confirmation and characterization.
This technical guide provides an in-depth exploration of the suite of spectroscopic techniques
indispensable for the structural elucidation of avibactam. Moving beyond a mere recitation of
methods, this document delves into the causality behind experimental choices, offering field-
proven insights into the integrated application of Nuclear Magnetic Resonance (NMR)
spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and
Ultraviolet-Visible (UV-Vis) Spectroscopy. We present detailed, self-validating protocols, data
interpretation frameworks, and visual workflows designed to equip researchers and drug
development professionals with the expertise required for the comprehensive analysis of this
critical pharmaceutical agent.

The Avibactam Molecule: A Structural Overview
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Avibactam's chemical identity is (2S,5R)-7-0x0-6-(sulfooxy)-1,6-diazabicyclo[3.2.1]octane-2-
carboxamide. Its structure is distinguished by three key features that are central to its biological
function and dictate the spectroscopic strategy for its analysis:

e The Diazabicyclooctane Core: A strained bicyclic system that mimics the [3-lactam ring of
traditional antibiotics.

e The N-sulfate Group: An essential moiety for its mechanism of action, which involves
reversible covalent inhibition of 3-lactamase enzymes.

o The Carboxamide Side Chain: A critical component for molecular recognition within the
enzyme's active site.

A clear understanding of this architecture is the foundation for interpreting the spectroscopic
data that follows.

Caption: Chemical structure of Avibactam with key atoms numbered.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint

NMR spectroscopy is the cornerstone of avibactam's structural elucidation, providing
unequivocal evidence of atomic connectivity and stereochemistry. A combination of one-
dimensional (*H, 13C) and two-dimensional (COSY, HSQC, HMBC) experiments is required to
assemble the complete molecular puzzle.

Expertise in Action: Why NMR is Paramount

Unlike other methods that provide molecular formula or functional group information, NMR
maps the exact bonding framework. For a novel, strained bicyclic system like avibactam, NMR
is the only technique that can definitively confirm the relative positions of all atoms and,
crucially, establish the trans stereochemistry between the bridgehead proton (H5) and the
carboxamide group at C2, which is vital for its biological activity.

1H NMR Analysis

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/product/b8069249/docs?utm_src=pdf-body#spectroscopic-analysis-for-the-structural-elucidation-of-avibactam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The proton NMR spectrum provides the initial overview of the molecule's non-exchangeable
protons. The signals are expected in the aliphatic region, with distinct chemical shifts and
coupling patterns dictated by the rigid bicyclic structure.

13C NMR Analysis

The 13C NMR spectrum reveals all unique carbon environments within the molecule, from the
sp3 carbons of the bicyclic frame to the sp? carbonyl carbons of the ketone and amide
functional groups. The use of 13C-labeled precursors can also be a powerful tool to investigate
its mechanism of action, for example, in studying its interaction with enzymes.

Data Presentation: Characteristic NMR Chemical Shifts
for Avibactam

The following are representative chemical shift ranges. Exact values are dependent on the
solvent and experimental conditions.
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A publicly available *H NMR spectrum for avibactam sodium provides a direct reference for

these assignments.

2D NMR for Unambiguous Connectivity

While 1D NMR provides a list of parts, 2D NMR provides the assembly instructions.
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COSY (Correlation Spectroscopy): Reveals *H-tH coupling networks, allowing for the tracing
of proton connectivity through the entire bicyclic system.

HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal directly to
the carbon it is attached to, definitively assigning carbon resonances.

HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical
experiment. It reveals long-range (2-3 bond) couplings between protons and carbons. This is
essential for connecting the carboxamide group to the C2 position and confirming the overall
molecular skeleton.

Experimental Protocol: NMR Spectroscopic Analysis

Sample Preparation: Dissolve 5-10 mg of avibactam sample in 0.6 mL of a suitable
deuterated solvent (e.g., D20 or DMSO-ds). The choice of solvent is critical; D20 will result in
the exchange of the amide protons, simplifying the spectrum, while DMSO-de will preserve
them.

Instrumentation: Utilize a high-field NMR spectrometer (=400 MHz) equipped with a
broadband probe.

'H NMR Acquisition: Acquire a standard *H spectrum with a spectral width of ~12 ppm,
ensuring sufficient resolution to resolve all coupling constants.

13C NMR Acquisition: Acquire a proton-decoupled 13C spectrum. A DEPT (Distortionless
Enhancement by Polarization Transfer) experiment is recommended to differentiate between
CH, CHz, and CHs groups.

2D NMR Acquisition: Sequentially run standard COSY, HSQC, and HMBC experiments using
manufacturer-provided parameter sets, optimizing for the expected coupling constants of the
molecule.

Data Processing & Interpretation: Process the spectra using appropriate software (e.g.,
MestReNova, TopSpin). Integrate *H signals, assign peaks, and use the 2D spectra to build
the molecular structure fragment by fragment.

Caption: Integrated NMR workflow for the structural elucidation of Avibactam.
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Mass Spectrometry (MS): Confirming Identity and
Integrity

Mass spectrometry is an essential orthogonal technique that confirms the molecular weight,
determines the elemental composition, and provides structural information through
fragmentation analysis.

Expertise in Action: The Power of High Resolution

For regulatory submissions and definitive identification, low-resolution mass data is insufficient.
High-Resolution Mass Spectrometry (HRMS), using platforms like Time-of-Flight (TOF) or
Orbitrap, provides mass accuracy within a few parts-per-million (ppm). This allows for the
unambiguous determination of the elemental formula (C7H11N30eS), distinguishing it from any
potential isomers or impurities with the same nominal mass.

HRMS for Molecular Formula Confirmation

Electrospray ionization (ESI) is the preferred method for avibactam. Analysis in negative ion
mode is particularly effective due to the acidic nature of the sulfate group, readily forming the
[M-H]~ ion.

Tandem MS (MS/MS) for Structural Fragmentation

By isolating the parent ion and subjecting it to collision-induced dissociation (CID), a
characteristic fragmentation pattern is produced. This "fingerprint” is invaluable for confirming
structural motifs and is the basis for highly sensitive and selective quantitative methods, such
as those used in pharmacokinetic studies.

Data Presentation: Key Mass Spectrometric Data for
Avibactam
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Parameter Value Source / Method
Molecular Formula C7H11N306S

Monoisotopic Mass 265.0372 g/mol Calculated

lonization Mode ESI Negative Experimental Observation
Parent lon [M-H]~ m/z 264.0 Theoretical

Key MS/MS Transition m/z 263.9 - 96.1 LC-MS/MS Method

The transition of m/z 263.9 - 96.1 corresponds to the fragmentation of the deprotonated
molecule, with the m/z 96.1 fragment likely representing the sulfate moiety ([SO4H]").

Experimental Protocol: LC-MS/MS Analysis

o Sample Preparation: Prepare a dilute solution of avibactam (e.g., 1 pg/mL) in a suitable
solvent mixture like water:acetonitrile. For biological samples, a solid-phase extraction (SPE)
step is often required to remove matrix interferences.

o Chromatography: Perform chromatographic separation using a C18 or amide column with a
gradient elution profile. A typical mobile phase could consist of water with 0.1% formic acid
(A) and acetonitrile with 0.1% formic acid (B).

e Mass Spectrometry:
o Instrument: Use a triple quadrupole or Q-TOF mass spectrometer.
o lonization: ESI in negative mode.

o Acquisition: Perform a full scan to identify the parent ion ([M-H]~ at m/z ~264). Then,
perform a product ion scan (MS/MS) on the parent ion to observe fragmentation,
optimizing collision energy to maximize the intensity of key fragments like m/z 96.1.

» Data Analysis: Confirm the accurate mass of the parent ion and correlate the observed
fragments with the known structure of avibactam.
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Avibactam MS/MS Fragmentation
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Caption: Simplified fragmentation pathway of Avibactam in negative ion mode MS/MS.

Vibrational and Electronic Spectroscopy: Functional
Group Confirmation

While NMR and MS provide the core structural data, FTIR and UV-Vis spectroscopy offer rapid
and valuable confirmation of key functional groups and are widely used for quality control.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid, non-destructive technique that identifies functional groups by their
characteristic absorption of infrared radiation, which excites molecular vibrations (stretching,
bending).

Expertise in Action: A Quick and Reliable Check

In a drug development setting, once the primary structure is confirmed, FTIR becomes a go-to
technique for identity confirmation. A quick comparison of the FTIR spectrum of a new batch
against a verified reference standard can instantly confirm the presence of all key functional
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groups and the absence of major impurities. Its utility has also been explored in differentiating
bacterial strains based on their resistance profiles to avibactam.

Data Presentation: Characteristic FTIR Absorption
Bands for Avibactam

Wavenumber (cm—1) Vibration Type Functional Group
3400 - 3200 N-H Stretch Amide (-CONHz)
1750 - 1730 C=0 Stretch Ketone (strained ring)
1680 - 1640 C=0 Stretch (Amide I) Amide (-CONHz)
1260 - 1210 S=0 Asymmetric Stretch Sulfate (-OS0s3)

1070 - 1030 S=0 Symmetric Stretch Sulfate (-OS0s3)

Experimental Protocol: FTIR-ATR

e Instrument Setup: Use an FTIR spectrometer with an Attenuated Total Reflectance (ATR)
accessory.

e Background Scan: Record a background spectrum of the clean, empty ATR crystal.

o Sample Analysis: Place a small amount of the solid avibactam powder directly onto the ATR
crystal and apply pressure to ensure good contact.

e Acquisition: Collect the sample spectrum (typically 16-32 scans at a resolution of 4 cm~1).
The background is automatically subtracted.

« Interpretation: Identify the characteristic absorption bands corresponding to the functional
groups of avibactam.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions,
which corresponds to electronic transitions. For avibactam, which lacks an extensive system of
conjugated double bonds, the primary chromophores are the carbonyl groups. Its main utility
lies in quantitative analysis via HPLC-UV, rather than qualitative structural elucidation.
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o Expected Amax: A significant absorption peak is expected in the low UV region, typically
below 240 nm. For the combination of ceftazidime and avibactam, an isobestic point has
been identified at 231 nm, which is useful for simultaneous quantification.

An Integrated Strategy for Structural Confirmation

No single technique is sufficient for the complete and unambiguous structural elucidation of a
novel pharmaceutical entity like avibactam. The strength of the analysis lies in the synergistic
and orthogonal nature of these methods.

Integrated Spectroscopic Elucidation Strategy

Unknown Sample
(Avibactam)

‘/%imary Structure / \ Functional Gr\oupQ)iﬁrmation
HRMS 1D & 2D NMR FTIR UV-Vis
(Molecular Formula) (Connectivity & Stereochemistry) (Functional Groups) (Chromophore/Quantitation)

7 =

///Confirrnatory’ _--~""Confirmatory

s _-

Confirmed Structure of Avibactam

Click to download full resolution via product page

Caption: A comprehensive workflow showing the complementary roles of spectroscopic
techniques.

The workflow begins with HRMS providing the exact molecular formula. Concurrently, a full
suite of NMR experiments determines the precise atom-to-atom connectivity and
stereochemistry, forming the core of the structural proof. Finally, FTIR and UV-Vis spectroscopy
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provide rapid, confirmatory evidence of the key functional groups, serving as excellent tools for
ongoing quality control.

Conclusion

The structural elucidation of avibactam is a testament to the power of modern analytical
chemistry. A methodical, integrated approach centered on high-field NMR and high-resolution
mass spectrometry, and supported by vibrational and electronic spectroscopy, is essential for
its definitive characterization. The protocols and insights provided in this guide are designed to
establish a framework of scientific integrity, ensuring that researchers and developers can
confidently verify the structure and quality of this vital antibiotic agent, thereby supporting its
safe and effective use in combating bacterial resistance.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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